![molecular formula C8H7ClO3 B3248245 4-Chloro-2-hydroxy-5-methoxybenzaldehyde CAS No. 184766-53-8](/img/structure/B3248245.png)
4-Chloro-2-hydroxy-5-methoxybenzaldehyde
Overview
Description
“4-Chloro-2-hydroxy-5-methoxybenzaldehyde” is a chemical compound with the molecular formula C8H7ClO3 and a molecular weight of 186.59 . It is a solid substance and is used in various chemical reactions .
Molecular Structure Analysis
The InChI code for “4-Chloro-2-hydroxy-5-methoxybenzaldehyde” is 1S/C8H7ClO3/c1-12-8-2-5 (4-10)7 (11)3-6 (8)9/h2-4,11H,1H3 . This code provides a standard way to encode the compound’s molecular structure.
Chemical Reactions Analysis
While specific chemical reactions involving “4-Chloro-2-hydroxy-5-methoxybenzaldehyde” are not detailed in the search results, it is known that similar compounds can participate in nucleophilic addition and dehydration reactions .
Physical And Chemical Properties Analysis
“4-Chloro-2-hydroxy-5-methoxybenzaldehyde” has a molecular weight of 186.59 . It is a solid at room temperature . The predicted boiling point is 291.9±35.0 °C , and the predicted density is 1.377±0.06 g/cm3 . The compound has a pKa value of 7.71±0.23 .
Scientific Research Applications
For more technical details, you can refer to the Sigma-Aldrich product page here . Additionally, related compounds like 2-Hydroxy-5-methoxybenzaldehyde and 2-Hydroxy-4-methoxybenzaldehyde have similar applications in various fields . Although direct research on 4-Chloro-2-hydroxy-5-methoxybenzaldehyde is limited, insights from related compounds can inform its potential properties . 🧪🔬
Safety and Hazards
“4-Chloro-2-hydroxy-5-methoxybenzaldehyde” is classified under the GHS07 hazard class . The associated hazard statements are H302, H315, H319, H335, indicating that the compound can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Its structural analog, 2-hydroxy-5-methoxybenzaldehyde, has been reported to exhibit acaricidal activity against tyrophagus putrescentiae , suggesting that it may interact with biological targets in these organisms.
Mode of Action
It’s worth noting that compounds with similar structures, such as benzaldehydes, can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Based on its structural similarity to 2-hydroxy-5-methoxybenzaldehyde, it might be involved in pathways related to acaricidal activity .
Pharmacokinetics
Its predicted properties include a boiling point of 2919±350 °C and a density of 1377±006 g/cm3 .
Result of Action
Its structural analog, 2-hydroxy-5-methoxybenzaldehyde, has been reported to exhibit acaricidal activity , suggesting that it may have similar effects.
properties
IUPAC Name |
4-chloro-2-hydroxy-5-methoxybenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3/c1-12-8-2-5(4-10)7(11)3-6(8)9/h2-4,11H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFYFXTVVEMAEOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=O)O)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401275123 | |
Record name | 4-Chloro-2-hydroxy-5-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401275123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-hydroxy-5-methoxybenzaldehyde | |
CAS RN |
184766-53-8 | |
Record name | 4-Chloro-2-hydroxy-5-methoxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=184766-53-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-hydroxy-5-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401275123 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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